Cas no 1235318-33-8 (1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea)

• Product Name: 1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea
• CAS No: 1235318-33-8
• MF: C₁₄H₁₈N₄O₃
• MW: 290.317722797394
• CID: 5869475
• PubChem ID: 49722531
• Update Time: 2025-05-20

1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-(4-methoxyphenyl)ethyl]-N'-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-
• 1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea
• AKOS024526170
• 1-(4-methoxyphenethyl)-3-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)urea
• 1235318-33-8
• F5871-2488
• VU0526899-1

• Inchi： 1S/C14H18N4O3/c1-10-17-13(21-18-10)9-16-14(19)15-8-7-11-3-5-12(20-2)6-4-11/h3-6H,7-9H2,1-2H3,(H2,15,16,19)
• InChI Key： NIVAGIMLZVBKSU-UHFFFAOYSA-N
• SMILES： N(CCC1=CC=C(OC)C=C1)C(NCC1ON=C(C)N=1)=O

Computed Properties

• Exact Mass: 290.13789045g/mol
• Monoisotopic Mass: 290.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea

Introduction to 1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea (CAS No: 1235318-33-8)

1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1235318-33-8, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular structure incorporates a combination of aromatic rings, heterocyclic moieties, and functional urea groups, which collectively contribute to its distinctive chemical properties and pharmacological relevance.

The compound's primary structural component is the 4-methoxyphenyl group, which is attached to an ethyl chain via a secondary amine linkage. This aromatic moiety is known for its stability and ability to interact with various biological targets due to its electron-rich nature. The presence of the 3-methyl-1,2,4-oxadiazol-5-yl substituent further enhances the compound's complexity and potential therapeutic applications. The oxadiazole ring is a well-documented pharmacophore in drug discovery, exhibiting properties that make it suitable for targeting a wide range of diseases, including cancer and infectious disorders.

The urea functional group in the molecule plays a crucial role in modulating its interactions with biological systems. Urea-based compounds are frequently explored in medicinal chemistry due to their ability to form hydrogen bonds and their versatility in binding to protein targets. The specific arrangement of these functional groups in 1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea contributes to its unique pharmacokinetic profile and potential therapeutic efficacy.

In recent years, there has been growing interest in developing novel compounds that combine multiple pharmacophoric elements to achieve synergistic effects. The structure of 1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea aligns well with this trend, as it integrates both 4-methoxyphenyl and 3-methyl-1,2,4-oxadiazol-5-yl moieties into a single molecule. This design allows for the exploration of multiple biological pathways simultaneously, which could lead to the development of more effective treatments for complex diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the urea group necessitates careful consideration of reaction mechanisms to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of 1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea.

Evaluation of the compound's biological activity has been a focal point in recent research endeavors. Preliminary studies have suggested that 1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea exhibits promising properties in vitro. These studies have focused on its potential effects on various cellular targets relevant to human health. For instance, interactions with kinases and other enzymes implicated in cancer progression have been explored.

The incorporation of the 3-methyl-1,2,4-oxadiazol-5-yl moiety has been particularly noteworthy in these investigations. Oxadiazole derivatives are known for their ability to modulate enzyme activity through allosteric binding or covalent inhibition. The methyl substituent at the 3-position further fine-tunes the electronic properties of the oxadiazole ring, enhancing its binding affinity and selectivity for specific targets.

In addition to its potential anticancer applications, 1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea has shown promise in addressing other therapeutic areas. Research indicates that this compound may exhibit antimicrobial properties by interfering with essential bacterial metabolic pathways. The combination of aromatic and heterocyclic structures provides a scaffold that can interact with bacterial enzymes or cell wall components effectively.

The pharmacokinetic profile of 1-[2-(4-methoxyphenyl)ethyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea is another critical aspect that has been extensively studied. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for optimizing its therapeutic use. Advanced computational methods have been employed to predict these properties，providing valuable insights into potential drug-likeness issues early in the development process.

The role of computational chemistry in designing novel molecules cannot be overstated. Molecular modeling techniques have allowed researchers to visualize how 1-[2-(4-methoxyphenyl) ethyl] -[(3-methyl--1, , which could significantly reduce experimental trial-and-error approaches.

In conclusion，the compound 1-[2-( ) ethyl]-[ ) methyl]urea (CAS No: 1235318 ) represents an exciting advancement in pharmaceutical chemistry。 Its unique structural features，combined with promising preclinical data，make it a compelling candidate for further development。 As research continues，this molecule may pave the way for new treatments targeting various diseases。 The integration of innovative synthetic strategies，biological evaluations，and computational modeling underscores the interdisciplinary nature of modern drug discovery。